N,N-Dimethyl-2-furanethanamine
Description
N,N-Dimethyl-2-furanethanamine is a tertiary amine featuring a furan ring substituted with a dimethylaminomethyl group. Applications of such compounds are inferred to include intermediates in pharmaceutical synthesis or bioactive molecules, though specific uses require further research .
Properties
Molecular Formula |
C8H13NO |
|---|---|
Molecular Weight |
139.19 g/mol |
IUPAC Name |
2-(furan-2-yl)-N,N-dimethylethanamine |
InChI |
InChI=1S/C8H13NO/c1-9(2)6-5-8-4-3-7-10-8/h3-4,7H,5-6H2,1-2H3 |
InChI Key |
VOUNZBFMHIJQKR-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCC1=CC=CO1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Phenoxy vs.
- Ring Saturation and Bulk : The tetrahydrofuran derivative (CAS 195615-83-9) with diphenyl groups exhibits significantly higher molecular weight (281.39 g/mol) and lipophilicity, likely reducing aqueous solubility but enhancing membrane permeability .
Pharmacological and Toxicological Profiles
- N,N-Dimethyl-2-phenethylamine: Structurally similar to amphetamines, this compound may interact with monoamine transporters, though specific activity data is unavailable.
- Tetrahydro-N,N-dimethyl-2,2-diphenyl-3-furanmethanamine: Classified as acutely toxic (oral LD₅₀ > 300 mg/kg) and a respiratory irritant (H335), indicating stricter handling requirements compared to simpler dimethylamino-furan derivatives .
- This compound (Inferred): Lacking direct toxicity data, but furan-containing amines generally exhibit moderate toxicity profiles. The dimethylamino group may enhance cellular uptake, necessitating caution in biological assays .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
